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Compound of Interest

Compound Name:
[1,1'-Bicyclohexyl]-1-carboxylic

acid

Cat. No.: B052812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard data for

[1,1'-Bicyclohexyl]-1-carboxylic acid (CAS No. 60263-54-9). The information is compiled for

professionals in research and drug development who may handle or utilize this compound.

Chemical and Physical Properties
[1,1'-Bicyclohexyl]-1-carboxylic acid is a synthetic carboxylic acid characterized by a

bicyclohexyl framework.[1][2] It serves as a key intermediate in the synthesis of the

antispasmodic drug, dicyclomine.[1] Its rigid molecular structure significantly influences its

chemical properties and reactivity.[1][2]
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Property Value Source

Molecular Formula C₁₃H₂₂O₂ [1][3][4][5][6]

Molecular Weight 210.31 g/mol [1][3][4][5]

CAS Number 60263-54-9 [1][3][4][5]

EC Number 262-131-1 [5][7]

Appearance White to Off-White Solid ChemicalBook

Melting Point 122-123 °C [1][4][7]

Boiling Point 343.0 ± 10.0 °C at 760 mmHg [4]

93-95 °C at 0.06 Torr [7]

pKa (Predicted) 4.84 ± 0.20 [1][3][6][7]

LogP (XLogP3-AA) 4.4 [3][5]

Topological Polar Surface Area 37.3 Å² [3][5]

Hydrogen Bond Acceptor

Count
2 [1][3]

Rotatable Bond Count 2 [1][3]

Hazard Identification and Classification
Based on aggregated GHS data, [1,1'-Bicyclohexyl]-1-carboxylic acid is classified as an

irritant.[5] The hazard classifications are consistent across multiple sources.[5][8]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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GHS Label Elements:

Pictogram:

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[5][8]

H319: Causes serious eye irritation.[5][8]

H335: May cause respiratory irritation.[5][8]

Precautionary Statements:

Prevention: P261, P264, P271, P280[5][8]

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,

P337+P317, P362+P364[5][8]

Storage: P403+P233, P405[5][8]

Disposal: P501[5][8]

Experimental Protocols for Hazard Determination
While specific experimental data for [1,1'-Bicyclohexyl]-1-carboxylic acid is not publicly

available, the GHS classifications are determined using standardized methodologies,

increasingly relying on in vitro models to reduce animal testing.[9] The following sections

describe the likely protocols used for irritation testing.

Skin Irritation Testing
The determination of skin irritation potential (GHS Category 2) is commonly performed using

reconstructed human epidermis (RhE) models, such as EpiDerm™ or epiCS®.[10][11][12] This

in vitro method is designed to predict acute skin irritation of chemicals.[10][13]

General Protocol (Based on RhE Models):
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Tissue Preparation: Reconstructed human epidermal tissues, consisting of normal human-

derived keratinocytes cultured to form a multi-layered epidermis, are pre-incubated in assay

medium.[11][13]

Chemical Application: The test chemical (in this case, solid [1,1'-Bicyclohexyl]-1-carboxylic
acid) is applied topically to the surface of triplicate tissues. Positive (e.g., 5% Sodium

Dodecyl Sulfate) and negative (e.g., Phosphate-Buffered Saline) controls are run

concurrently.[11][13]

Exposure and Incubation: Tissues are exposed to the chemical for a defined period (e.g., 20

to 60 minutes) at 37°C.[10][11]

Post-Exposure: The chemical is removed by thorough rinsing. The tissues are then

transferred to fresh medium and incubated for a prolonged period (e.g., 24 to 42 hours) to

allow for the development of cytotoxic effects.[10][11][13]

Viability Assessment: Cell viability is measured using a quantitative assay, most commonly

the MTT assay. In this assay, mitochondrial dehydrogenases in viable cells reduce the yellow

MTT tetrazolium salt to a purple formazan salt, which is then extracted and quantified

spectrophotometrically.[10][11][13]

Classification: A substance is classified as a skin irritant (H315) if the mean tissue viability is

reduced below a specific threshold (typically ≤ 50%) relative to the negative control.[10][13]

Preparation Exposure Post-Exposure & Analysis

Classification

RhE Tissue
Pre-incubation

Topical Application
of Test Chemical

Incubate
(e.g., 60 min, 37°C)

Rinse and Transfer
to Fresh Medium

Post-Incubate
(e.g., 42 hours)

MTT Assay to
Determine Viability Viability ≤ 50% ?

Classify as
Irritant (H315)

Yes
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No
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Caption: Workflow for in vitro skin irritation testing using a Reconstructed Human Epidermis

(RhE) model.

Eye Irritation Testing
The potential for serious eye irritation (GHS Category 2A) is evaluated using similar in vitro

methods, often employing reconstructed human cornea-like epithelial (RhCE) tissue models

like EpiOcular™.[3][4][5] These tests can discriminate between substances that cause serious

eye damage (Category 1), eye irritation (Category 2), and non-irritants.[4][9]

General Protocol (Based on RhCE Models):

Tissue Preparation: RhCE tissue models are pre-incubated overnight upon arrival.[3]

Chemical Application: The test chemical is applied to the surface of duplicate tissues. For

solids like [1,1'-Bicyclohexyl]-1-carboxylic acid, a fixed amount (e.g., 50 mg) is typically

applied.[4]

Exposure: The exposure time is protocol-dependent; for solids, it can be up to 6 hours.[4]

Post-Exposure and Viability: After exposure, tissues are rinsed thoroughly and placed in

fresh medium for a post-incubation period.[3] Cell viability is then determined via the MTT

assay.[4]

Classification: The classification is based on the remaining cell viability. For example, in the

EpiOcular™ Eye Irritation Test (EIT), a viability of ≤ 60% leads to a classification as an irritant

(Category 1 or 2).[4] Distinguishing between Category 1 and 2 often requires additional

testing or a weight-of-evidence approach.

Toxicological Insights
Mechanism of Action
Specific toxicological or signaling pathway studies for [1,1'-Bicyclohexyl]-1-carboxylic acid
are not available in the public domain. However, as a carboxylic acid, its irritant properties are

likely related to its acidic nature and ability to disrupt cell membranes and proteins upon direct

contact.
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Studies on other carboxylic acids have investigated hepatotoxicity, noting that some can

interfere with fatty acid metabolism and lead to lipid accumulation in liver cells.[14] While this

provides a potential area for further research, it is not directly linked to the observed topical

irritation effects. The primary mechanism for skin and eye irritation is likely localized cell

damage due to the chemical's physical and acidic properties.

Exposure Routes

Resulting Hazards (GHS)

Recommended Protective Measures (P-Statements)

[1,1'-Bicyclohexyl]-1-carboxylic acid
(Solid Irritant)

Skin Contact Eye Contact Inhalation (Dust/Aerosol)

H315: Skin Irritation H319: Serious Eye Irritation H335: Respiratory Irritation

P280: Wear protective gloves P280: Wear eye protection P261: Avoid breathing dust P271: Use in well-ventilated area

Click to download full resolution via product page

Caption: Logical relationship between exposure routes, GHS hazards, and recommended

personal protective equipment.

Ecotoxicological Data
No specific ecotoxicological data for [1,1'-Bicyclohexyl]-1-carboxylic acid were found in the

reviewed literature. Environmental fate and effects are currently unknown. Standard laboratory

practice should be followed to prevent release into the environment.

Summary and Recommendations
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[1,1'-Bicyclohexyl]-1-carboxylic acid is a solid chemical classified as a skin, eye, and

respiratory irritant. All handling should be conducted by trained personnel in a well-ventilated

area, such as a chemical fume hood. Appropriate personal protective equipment, including

safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. In case of exposure,

follow the precautionary statements provided in Section 2 and seek medical attention as

necessary. Given the lack of comprehensive toxicological and ecotoxicological data, this

compound should be handled with care, assuming it may have other unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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